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Compound of Interest

Compound Name: LY 171859

Cat. No.: B1675584 Get Quote

Technical Support Center: LY 171859 Solutions
Disclaimer: LY 171859 (also known as Tomelukast) is a leukotriene receptor antagonist.

Specific long-term stability and storage data for this compound is limited. The following best

practices are based on available information for structurally similar compounds, primarily

Montelukast, another leukotriene receptor antagonist. Researchers should independently

validate these recommendations for their specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of LY 171859?

For long-term storage, it is recommended to prepare stock solutions of LY 171859 in

anhydrous organic solvents such as Dimethyl Sulfoxide (DMSO) or ethanol. The solubility in

these solvents is generally high. For aqueous buffers, it is advisable to first dissolve the

compound in a small amount of an organic solvent like ethanol and then dilute with the

aqueous buffer.

Q2: At what temperature should I store LY 171859 solutions?

For optimal stability, stock solutions of LY 171859 in organic solvents should be stored at -20°C

or -80°C.[1][2] Aqueous solutions are less stable and should be prepared fresh for each

experiment. If short-term storage of aqueous solutions is necessary, it should be for no longer

than one day at 4°C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1675584?utm_src=pdf-interest
https://www.benchchem.com/product/b1675584?utm_src=pdf-body
https://www.benchchem.com/product/b1675584?utm_src=pdf-body
https://www.benchchem.com/product/b1675584?utm_src=pdf-body
https://www.benchchem.com/product/b1675584?utm_src=pdf-body
https://www.benchchem.com/product/b1675584?utm_src=pdf-body
https://www.targetmol.com/compound/zafirlukast
https://www.dcchemicals.com/msds/MSDS_DC3160.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Is LY 171859 sensitive to light?

Yes, compounds of this class can be sensitive to light. Studies on the related compound

Montelukast show significant photodegradation when exposed to various light sources, leading

to the formation of isomers.[3][4] It is crucial to protect both solid LY 171859 and its solutions

from light by using amber vials or by wrapping containers in aluminum foil.

Q4: How long can I store my LY 171859 stock solution?

When stored as a solid at -20°C and protected from light and moisture, LY 171859 should be

stable for an extended period. Stock solutions in anhydrous DMSO or ethanol, when stored at

-80°C, can be stable for at least a year.[1] However, it is recommended to aliquot the stock

solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

Q5: What are the potential signs of degradation in my LY 171859 solution?

Visual signs of degradation can include a change in color or the appearance of precipitates.

However, chemical degradation may not always be visible. The primary degradation pathways

for similar compounds include oxidation and isomerization.[3][4] If you suspect degradation, it

is advisable to use analytical methods like HPLC to assess the purity of the solution.
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Issue Possible Cause Recommended Solution

Precipitate forms in the

solution upon storage.

The concentration of LY

171859 may be too high for

the chosen solvent or storage

temperature.

Gently warm the solution and

sonicate to redissolve the

precipitate. If the issue

persists, consider diluting the

solution to a lower

concentration.

Inconsistent experimental

results using the same stock

solution.

The solution may have

degraded due to improper

storage (e.g., exposure to light,

repeated freeze-thaw cycles).

Prepare a fresh stock solution

from solid LY 171859. Aliquot

the new stock solution into

single-use vials to minimize

freeze-thaw cycles. Always

protect the solution from light.

Difficulty dissolving LY 171859

in aqueous buffer.

LY 171859, like similar

compounds, has low solubility

in aqueous solutions.

First, dissolve the compound in

a small volume of a water-

miscible organic solvent such

as ethanol or DMSO. Then,

slowly add this solution to the

aqueous buffer while vortexing.

Observed loss of activity in a

time-course experiment.

The compound may be

unstable in the experimental

medium (e.g., cell culture

medium) over the duration of

the experiment.

Perform a stability study of LY

171859 in your specific

experimental medium. If

instability is confirmed, you

may need to add the

compound at multiple time

points during the experiment.

Quantitative Data Summary
Table 1: Recommended Storage Conditions for LY 171859 (based on data for Montelukast)
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Form Solvent
Storage

Temperature

Estimated

Stability
Protection

Solid N/A -20°C ≥ 4 years[5]
Protect from light

and moisture

Solution DMSO -80°C ≥ 1 year[1] Protect from light

Solution Ethanol -80°C ≥ 1 year Protect from light

Solution Aqueous Buffer 4°C ≤ 24 hours

Protect from

light, Prepare

fresh

Table 2: Solubility of Structurally Similar Compound (Montelukast)

Solvent Approximate Solubility

DMSO ~30 mg/mL[5][6][7]

Ethanol ~30 mg/mL[5][6][7]

Water ~10 mg/mL[5][6][7]

Ethanol:PBS (pH 7.2) (1:9) ~0.15 mg/mL[5]

Experimental Protocols & Workflows
Protocol 1: Preparation of LY 171859 Stock Solution

Weighing: Accurately weigh the desired amount of solid LY 171859 in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or ethanol to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming (to no

more than 37°C) and sonication can be used to aid dissolution if necessary.
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Aliquoting: Dispense the stock solution into smaller, single-use amber vials to minimize

freeze-thaw cycles and light exposure.

Storage: Store the aliquots at -80°C.

Stock Solution Preparation Workflow

Weigh Solid LY 171859

Add Anhydrous Solvent
(DMSO or Ethanol)

Vortex/Sonicate to Dissolve

Aliquot into Amber Vials

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing LY 171859 stock solutions.

Protocol 2: Preparation of Aqueous Working Solution

Thaw Stock: Thaw a single aliquot of the LY 171859 stock solution at room temperature,

protected from light.
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Dilution: In a sterile tube, add the desired volume of your aqueous buffer (e.g., PBS, cell

culture medium).

Addition of Stock: While vortexing the aqueous buffer, slowly add the required volume of the

LY 171859 stock solution to achieve the final working concentration.

Use Immediately: Use the freshly prepared aqueous working solution immediately for your

experiment. Do not store aqueous solutions.

Aqueous Working Solution Preparation

Thaw Stock Solution Aliquot

Add Stock to Buffer while Vortexing

Prepare Aqueous Buffer

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing aqueous working solutions.

Signaling Pathway Context
LY 171859 is an antagonist of the cysteinyl leukotriene receptor. Leukotrienes are inflammatory

mediators derived from arachidonic acid via the 5-lipoxygenase pathway. By blocking the

receptor, LY 171859 prevents the downstream effects of cysteinyl leukotrienes, which include

bronchoconstriction and inflammatory cell recruitment.
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Simplified Cysteinyl Leukotriene Signaling
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Caption: Simplified cysteinyl leukotriene signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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